Cas no 1314668-39-7 (1-(4-methoxy-3-methylphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(4-methoxy-3-methylphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1314668-39-7
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 6608930
• PubChem ID: 129955648
• Update Time: 2025-07-23

1-(4-methoxy-3-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-3-methylphenyl)cyclobutane-1-carboxylic acid
• 1314668-39-7
• EN300-1848470

• Inchi： 1S/C13H16O3/c1-9-8-10(4-5-11(9)16-2)13(12(14)15)6-3-7-13/h4-5,8H,3,6-7H2,1-2H3,(H,14,15)
• InChI Key： YOFXGAXYZDFREV-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(=C(C)C=2)OC)CCC1)=O

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(4-methoxy-3-methylphenyl)cyclobutane-1-carboxylic acid

Professional Introduction to 1-(4-methoxy-3-methylphenyl)cyclobutane-1-carboxylic Acid (CAS No. 1314668-39-7)

1-(4-methoxy-3-methylphenyl)cyclobutane-1-carboxylic acid, identified by its CAS number 1314668-39-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cycloalkylcarboxylic acids, characterized by a cyclobutane ring attached to a carboxylic acid functional group, with a phenyl moiety substituted at the 4-position with a methoxy group and at the 3-position with a methyl group. The structural configuration of this molecule imparts unique chemical properties that make it a valuable scaffold for the development of novel therapeutic agents.

The< strong>4-methoxy-3-methylphenyl substituent in the molecule contributes to its aromaticity and influences its electronic distribution, which is crucial for its interaction with biological targets. The presence of both methoxy and methyl groups on the phenyl ring enhances its lipophilicity, making it potentially suitable for oral administration and improving bioavailability. These characteristics have positioned this compound as a promising candidate for further investigation in drug discovery programs.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with neurological disorders, cancer, and inflammation. The< strong>cyclobutane-1-carboxylic acid moiety has been explored in various contexts due to its ability to engage with specific enzymes and receptors. For instance, derivatives of cycloalkylcarboxylic acids have shown potential in inhibiting certain kinases and enzymes involved in signal transduction pathways. The structural rigidity provided by the cyclobutane ring can enhance binding affinity and selectivity, which are critical factors in drug design.

Recent studies have highlighted the significance of phenyl-substituted compounds in medicinal chemistry. The< strong>4-methoxy-3-methylphenyl group, in particular, has been associated with enhanced binding interactions due to its ability to form hydrogen bonds and hydrophobic interactions with biological targets. This substitution pattern has been exploited in the design of molecules targeting G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The compound’s potential to interact with these receptors makes it an attractive candidate for further pharmacological investigation.

The synthesis of 1-(4-methoxy-3-methylphenyl)cyclobutane-1-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by carboxylation reactions, or alternatively, ring-closing metathesis strategies to construct the cyclobutane core. The choice of synthetic pathway depends on the availability of starting materials and the desired scale of production.

In terms of applications, this compound has shown promise in preclinical studies as a potential lead molecule for further development. Its structural features make it amenable to modifications that can enhance its pharmacological properties, such as solubility, metabolic stability, and target specificity. Researchers have been exploring various derivatives to optimize these parameters while maintaining the core pharmacophore responsible for biological activity.

The pharmacokinetic profile of 1-(4-methoxy-3-methylphenyl)cyclobutane-1-carboxylic acid is another critical aspect that has been studied extensively. Understanding how the body processes this compound is essential for determining appropriate dosing regimens and predicting potential side effects. Preliminary data suggest that the compound exhibits moderate oral bioavailability and undergoes metabolic degradation via standard pathways involving cytochrome P450 enzymes.

The future direction of research on this compound includes exploring its potential in treating specific diseases or conditions where modulating certain biological pathways could provide therapeutic benefits. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leveraging computational modeling and high-throughput screening techniques to identify promising derivatives.

In conclusion, 1-(4-methoxy-3-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 1314668-39-7) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a crucial role in addressing unmet medical needs.